N-[(2,4-dimethylphenyl)methyl]-N,1,3,5-tetramethylpyrazole-4-carboxamide

• IUPAC Name: N-[(2,4-dimethylphenyl)methyl]-N,1,3,5-tetramethylpyrazole-4-carboxamide
• InChI: InChI=1S/C17H23N3O/c1-11-7-8-15(12(2)9-11)10-19(5)17(21)16-13(3)18-20(6)14(16)4/h7-9H,10H2,1-6H3
• InChI Key: YTJGNOPCTZCINR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CN(C)C(=O)C2=C(N(N=C2C)C)C)C
• Molecular Formula: C17H23N3O
• Molecular Weight: 285.4 g/mol

Description

N-[(2,4-dimethylphenyl)methyl]-N,1,3,5-tetramethylpyrazole-4-carboxamide, also known as DMPT, is a chemical compound that has been widely studied for its potential applications in scientific research. DMPT is a pyrazole derivative that has been found to have a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of N-[(2,4-dimethylphenyl)methyl]-N,1,3,5-tetramethylpyrazole-4-carboxamide is not fully understood, but it is believed to act on the hypothalamus-pituitary-gonadal axis, leading to increased secretion of luteinizing hormone and follicle-stimulating hormone. This, in turn, leads to increased production of testosterone and other hormones, which may be responsible for the compound's effects on growth and feed efficiency.
Biochemical and Physiological Effects:
N-[(2,4-dimethylphenyl)methyl]-N,1,3,5-tetramethylpyrazole-4-carboxamide has been found to have a range of biochemical and physiological effects, including increased growth and feed efficiency in livestock, as well as increased testosterone production in male animals. It has also been studied for its potential as an immunostimulant, with some research suggesting that it may enhance immune function in animals.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(2,4-dimethylphenyl)methyl]-N,1,3,5-tetramethylpyrazole-4-carboxamide for lab experiments is its ease of synthesis and availability. It is also relatively inexpensive compared to other compounds used in scientific research. However, there are some limitations to its use, including the fact that its mechanism of action is not fully understood and that it may have different effects in different animal species.

Future Directions

There are a number of potential future directions for research on N-[(2,4-dimethylphenyl)methyl]-N,1,3,5-tetramethylpyrazole-4-carboxamide, including further studies on its mechanism of action and its potential as an immunostimulant. It may also be useful to investigate its effects in different animal species and to explore its potential as a tool for studying stress and other physiological processes. Additionally, there may be potential applications for N-[(2,4-dimethylphenyl)methyl]-N,1,3,5-tetramethylpyrazole-4-carboxamide in human medicine, although further research would be needed to explore this possibility.

Synthesis Methods

N-[(2,4-dimethylphenyl)methyl]-N,1,3,5-tetramethylpyrazole-4-carboxamide can be synthesized through a number of different methods, including the reaction of 2,4-dimethylbenzyl chloride with tetramethylpyrazole-4-carboxamide in the presence of a base. Other methods involve the use of various reagents and solvents to produce the compound in high yields.

Scientific Research Applications

N-[(2,4-dimethylphenyl)methyl]-N,1,3,5-tetramethylpyrazole-4-carboxamide has been used in a variety of scientific research applications, including as a feed additive for livestock to improve growth and feed efficiency. It has also been studied for its potential as an immunostimulant and as a tool for studying the effects of stress on animals.